N3-phenylpyridine-2,3-diamine
Overview
Description
N3-phenylpyridine-2,3-diamine is a compound with the CAS Number: 68765-56-0 . It belongs to the class of organic compounds known as phenylpyridines, which are polycyclic aromatic compounds containing a benzene ring linked to a pyridine ring through a CC or CN bond .
Molecular Structure Analysis
The molecular weight of N3-phenylpyridine-2,3-diamine is 185.23 . The InChI Code is 1S/C11H11N3/c12-11-10(7-4-8-13-11)14-9-5-2-1-3-6-9/h1-8,14H, (H2,12,13) and the InChI key is OZNGVLQCUAHHOJ-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
N3-phenylpyridine-2,3-diamine is a powder that is stored at room temperature .Scientific Research Applications
Chemical Synthesis
N3-phenylpyridine-2,3-diamine is used in the synthesis of various chemical compounds . It’s a versatile compound that can be used to create a wide range of products, thanks to its unique structure and properties .
Herbicidal Applications
Research has shown that pyrazole derivatives containing phenylpyridine moieties, such as N3-phenylpyridine-2,3-diamine, have potential herbicidal activity . For instance, compounds 6a and 6c demonstrated 50% inhibition activity against Setaria viridis, which was slightly superior to pyroxasulfone .
Pesticide Development
The compound is also used in the development of pesticides . Pyrazole-containing compounds, a class of five-membered heterocyclic compounds with simple synthetic routes, have been widely used in the study of biologically active molecules such as in medicine, pesticides, and veterinary drugs .
Polymer Science
N3-phenylpyridine-2,3-diamine has been used in the synthesis of polyimides (PIs) with triphenylpyridine moieties . These PIs are known for their excellent thermal stability, making them suitable for a variety of high-performance applications .
Pharmaceutical Research
N3-phenylpyridine-2,3-diamine and its derivatives have potential applications in pharmaceutical research . Pyrazole-containing compounds have been widely used in the study of biologically active molecules such as in medicine .
Material Science
The compound is also used in material science, particularly in the development of materials with specific properties . For example, polyimides (PIs) with triphenylpyridine moieties are known for their excellent thermal stability .
Safety and Hazards
N3-phenylpyridine-2,3-diamine has been classified with the GHS07 pictogram. The signal word is “Warning” and the hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis of N3-phenylpyridine-2,3-diamine can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2-chloropyridine", "aniline", "sodium azide", "copper sulfate", "sodium ascorbate", "phenylboronic acid", "potassium carbonate", "palladium acetate", "triethylamine", "acetic acid", "ethanol" ], "Reaction": [ "The first step involves the reaction of 2-chloropyridine with aniline in the presence of potassium carbonate and palladium acetate to form N-phenylpyridine-2-amine.", "The N-phenylpyridine-2-amine is then reacted with sodium azide in ethanol to form N-phenylpyridine-2,3-diamine.", "In a separate reaction, phenylboronic acid is reacted with copper sulfate and sodium ascorbate in water to form phenylcopper.", "The phenylcopper is then added to the N-phenylpyridine-2,3-diamine in the presence of triethylamine and acetic acid to form N3-phenylpyridine-2,3-diamine." ] } | |
CAS RN |
68765-56-0 |
Product Name |
N3-phenylpyridine-2,3-diamine |
Molecular Formula |
C11H11N3 |
Molecular Weight |
185.2 |
Purity |
95 |
Origin of Product |
United States |
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